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Compound of Interest

Compound Name: 5-Methyl-2-phenyl-2-hexenal

Cat. No.: B7856895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications of 5-Methyl-2-phenyl-2-
hexenal in organic synthesis, with a focus on its role as a versatile chemical intermediate.

While primarily recognized for its characteristic warm, spicy, and floral scent in the fragrance

and flavor industry, its chemical structure lends itself to various synthetic transformations.

Physicochemical Properties
A summary of the key physical and chemical properties of 5-Methyl-2-phenyl-2-hexenal is
presented below.
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Property Value

Molecular Formula C₁₃H₁₆O

Molecular Weight 188.27 g/mol

CAS Number 21834-92-4

Appearance Clear, pale yellow liquid

Odor Sweet, chocolate, green, aldehydic

Density 0.973 g/mL at 25 °C

Refractive Index n20/D 1.534

Boiling Point 290 °C

Flash Point 113 °C

Solubility Insoluble in water; Soluble in oils and ethanol

Key Applications in Organic Synthesis
5-Methyl-2-phenyl-2-hexenal serves as a valuable intermediate in the synthesis of more

complex molecules, including active pharmaceutical ingredients and fine chemicals. Its

aldehyde functional group and α,β-unsaturation make it amenable to a range of organic

transformations.

Intermediate in Condensation Reactions
The aldehyde group of 5-Methyl-2-phenyl-2-hexenal makes it a suitable substrate for various

condensation reactions, which are fundamental in carbon-carbon bond formation.

The primary synthetic route to 5-Methyl-2-phenyl-2-hexenal itself is a base-catalyzed aldol

condensation. This reaction can be conceptually reversed or extended, using 5-Methyl-2-
phenyl-2-hexenal as the electrophilic partner in reactions with enolates derived from other

carbonyl compounds.
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Experimental Protocol: Synthesis of 5-Methyl-2-phenyl-
2-hexenal via Aldol Condensation
This protocol details the synthesis of 5-Methyl-2-phenyl-2-hexenal from phenylacetaldehyde

and isovaleraldehyde.

Materials:

Phenylacetaldehyde

Isovaleraldehyde

Anhydrous sodium acetate

Anhydrous ethyl alcohol

Water

Saturated NaCl solution

Anhydrous magnesium sulfate

Five-liter Morton flask equipped with a stirrer, thermometer, heating mantle, reflux condenser,

and addition tube.

Procedure:

Preparation of the Catalyst Solution: In the five-liter Morton flask, combine 186 g of

anhydrous sodium acetate, 370 g of water, and 370 g of anhydrous ethyl alcohol. Stir the

mixture at 25°C until the sodium acetate has completely dissolved.

Addition of Reactants: Over a 15-minute period, add a mixture of 440 g of

phenylacetaldehyde and 318 g of isovaleraldehyde to the flask through a dropping funnel.

Reaction: Heat the resulting solution to reflux and maintain this temperature for

approximately three hours.
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Work-up: After the reaction is complete, cool the mixture and separate the organic layer from

the aqueous layer.

Drying: Wash the organic phase with a saturated NaCl solution and subsequently dry it over

anhydrous magnesium sulfate.

Purification: Fractionally distill the dried organic phase at a 1:1 reflux ratio. The desired 5-
Methyl-2-phenyl-2-hexenal will distill at 96-105°C under a pressure of approximately 0.7

mm Hg.

Diagram of Synthesis Workflow:
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Caption: Workflow for the synthesis of 5-Methyl-2-phenyl-2-hexenal.
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Substrate for Michael Additions
The α,β-unsaturated nature of 5-Methyl-2-phenyl-2-hexenal makes it an excellent Michael

acceptor. This allows for the conjugate addition of a wide range of nucleophiles to the β-carbon,

leading to the formation of more complex saturated aldehydes. This reaction is a powerful tool

for carbon-carbon and carbon-heteroatom bond formation.

Logical Relationship of a Michael Addition:

5-Methyl-2-phenyl-2-hexenal
(Michael Acceptor)

Saturated Aldehyde Adduct

Michael Donor
(e.g., Enolate, Amine, Thiol)

Click to download full resolution via product page

Caption: Michael addition reaction involving 5-Methyl-2-phenyl-2-hexenal.

Precursor for Heterocyclic Compounds
5-Methyl-2-phenyl-2-hexenal can be utilized in the synthesis of various heterocyclic

compounds. The aldehyde functionality, in combination with the double bond, provides multiple

reactive sites for cyclization reactions with dinucleophiles, such as hydrazines, ureas, and

amidines, to form five- or six-membered rings.

While specific protocols for the application of 5-Methyl-2-phenyl-2-hexenal in these reactions

are not extensively detailed in readily available literature, its structural motifs are analogous to

other α,β-unsaturated aldehydes commonly used in such syntheses. Researchers can adapt

existing protocols for similar substrates to explore the synthesis of novel heterocyclic structures

derived from 5-Methyl-2-phenyl-2-hexenal.

Conclusion
5-Methyl-2-phenyl-2-hexenal is a valuable and versatile building block in organic synthesis.

Its established synthesis via aldol condensation and its potential for participation in Michael
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additions and the formation of heterocyclic systems make it a compound of interest for

chemists in academia and industry. The development of detailed protocols for its application in

these areas remains a promising field for future research, potentially leading to the discovery of

novel compounds with applications in pharmaceuticals and materials science.

To cite this document: BenchChem. [Application Notes and Protocols: 5-Methyl-2-phenyl-2-
hexenal in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7856895#application-of-5-methyl-2-phenyl-2-
hexenal-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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